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Compound of Interest

Compound Name: N-Benzyl-4-nitroaniline

Cat. No.: B1293809

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This document provides essential safety
and logistical information for N-Benzyl-4-nitroaniline, including operational and disposal
procedures to foster a secure laboratory environment.

Physicochemical and Hazard Data

A summary of key quantitative data for N-Benzyl-4-nitroaniline is presented below for easy
reference. This information is critical for risk assessment and the implementation of appropriate
safety measures.

Property Value Source
Molecular Formula C13H12N202 [11[2]
Molecular Weight 228.25 g/mol [2]

CAS Number 14309-92-3 [1][2]
Melting Point 146 - 149 °C (295 - 300 °F)

Boiling Point 260 °C (500 °F) at 133 hPa

H302, H312, H315, H318,
GHS Hazard Statements [1][2]
H332, H335, H373, H412
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GHS Hazard Statement Key:

e H302: Harmful if swallowed.[1][2]

e H312: Harmful in contact with skin.[1]

o H315: Causes skin irritation.[1][2]

e H318: Causes serious eye damage.[1][2]

e H332: Harmful if inhaled.[1]

o H335: May cause respiratory irritation.[1][2]

o H373: May cause damage to organs through prolonged or repeated exposure.
e H412: Harmful to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE) and Handling

To minimize exposure and ensure personal safety when handling N-Benzyl-4-nitroaniline, the
following personal protective equipment should be utilized:

o Eye Protection: Wear safety glasses with side-shields or chemical goggles.[1]
» Hand Protection: Use impervious gloves (e.qg., nitrile rubber).[1]

» Skin and Body Protection: Wear a lab coat, and in cases of potential significant exposure,
consider additional protective clothing.[1]

o Respiratory Protection: If dusts are generated, a NIOSH/MSHA-approved respirator is
required.

Handling Procedures:
o Work in a well-ventilated area, preferably under a chemical fume hood.[3]

e Avoid generating dust.[1]
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Do not eat, drink, or smoke in the laboratory area.[1][4]
Wash hands thoroughly after handling.[4]

Keep containers tightly closed when not in use.[1]

Emergency Procedures

In the event of an accidental exposure or spill, immediate action is crucial.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[4][5]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[1][4]

[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1][4][5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4][5]

Spills: For minor spills, carefully sweep up the solid material, avoiding dust generation, and
place it in a sealed, labeled container for disposal.[1] For major spills, evacuate the area and
contact emergency services.[1] Prevent the spillage from entering drains or waterways.[1]

Proper Disposal Protocol

The disposal of N-Benzyl-4-nitroaniline must be conducted in accordance with local, regional,

and national regulations. It is classified as a hazardous waste.

Step-by-Step Disposal Procedure:

Waste Collection:
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o Collect waste N-Benzyl-4-nitroaniline and any contaminated materials (e.g., gloves, filter
paper) in a designated, properly labeled, and sealed container.

o Do not mix with other waste streams unless explicitly permitted.

e Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[5]

o The storage area should be secure and accessible only to authorized personnel.
e Professional Disposal:

o The primary method of disposal is through a licensed chemical destruction facility. This
may involve controlled incineration with flue gas scrubbing.[4]

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for
pickup and disposal by a certified hazardous waste contractor.

o Do not discharge N-Benzyl-4-nitroaniline into sewers or the environment.[4]
Contaminated Packaging:

o Containers that held N-Benzyl-4-nitroaniline should be triple-rinsed with a suitable solvent.
The rinsate should be collected and treated as hazardous waste.

» After proper decontamination, the packaging can be offered for recycling or reconditioning.
Alternatively, it can be punctured to prevent reuse and disposed of according to regulations.

[4]

Below is a diagram illustrating the logical workflow for the proper disposal of N-Benzyl-4-
nitroaniline.
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Figure 1: N-Benzyl-4-nitroaniline Disposal Workflow

Click to download full resolution via product page

Caption: Disposal workflow for N-Benzyl-4-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

